Inhibitors
An inhibitor is any agent that interferes with the activity of an enzyme. Inhibitors may affect the binding of enzyme to substrate, or catalysis (via modification of the enzyme's active site), or both. Researchers use enzyme inhibitors to define metabolic pathways and to understand enzyme reaction mechanisms. Many drugs are designed as inhibitors of target enzymes. Inhibition is also a natural phenomenon. Cells regulate metabolic pathways by specific inhibition of key enzymes.
| VCID | Product Name | CAS No. | MF |
|---|---|---|---|
| VC0005327 | ZLJ-6 | C13H17N3O6S2 | |
| VC0006602 | NOT Receptor Modulator 1 | C22H19ClN2O | |
| VC0006465 | BIC1 | C17H16N4S2 | |
| VC0006845 | EP1013 | C18H23FN2O6 | |
| VC0007341 | MT-DADMe-ImmA | C13H19N5OS | |
| VC0001574 | Imazapic | 104098-48-8 | C14H17N3O3 |
| VC0001692 | LY-2584702 free base | 1082949-67-4 | C21H19F4N7 |
| VC0004227 | 3'-Fluorobenzylspiperone maleate | 1135278-61-3 | C34H35F2N3O6 |
| VC0002186 | CID 69350652 | 122628-50-6 | C14H6N2NaO8 |
| VC0002603 | Atorvastatin | 134523-00-5 | C33H35FN2O5 |
| VC0003777 | Tenofovir Disoproxil | 201341-05-1 | C19H30N5O10P |
| VC0003957 | Lansoprazole Sodium | 226904-00-3 | C16H13F3N3NaO2S |
| VC0006337 | Fluacrypyrim | 229977-93-9 | C20H21F3N2O5 |
| VC0005435 | SE 175 | 258278-64-7 | C16H13NO6S |
| VC0006984 | Timepidium Bromide | 35035-05-3 | C17H22BrNOS2 |
| VC0005393 | MEG hemisulfate | 3979-00-8 | C6H20N6O4S3 |
| VC0004816 | Nalmefene Hydrochloride | 58895-64-0 | C21H26ClNO3 |
| VC0004605 | Sulprostone | 60325-46-4 | C23H31NO7S |
| VC0006312 | Govadine | 60342-43-0 | C19H21NO4 |
| VC0001391 | Sparteine Sulfate | 6160-12-9 | C15H38N2O9S |
| VC0005481 | Sodium molybdate | 7631-95-0 | MoO4.2Na Na2MoO4 MoNa2O4 |
| VC0004142 | L-AP6 | 78944-89-5 | C6H14NO5P |
| VC0005936 | sn16713 | 88476-68-0 | C26H29N5O4S |
| VC0004743 | Anandamide-d4 | 946524-40-9 | C22H37NO2 |
| VC0004820 | 3-pyr-Cytisine | 948027-43-8 | C16H17N3O |